Cas no 20583-24-8 (Ethanedioic acid, bis(trifluoromethyl) ester)

• Product Name: Ethanedioic acid, bis(trifluoromethyl) ester
• CAS No: 20583-24-8
• MF: C₄F₆O₄
• MW: 226.030822753906
• CID: 1395043
• PubChem ID: 71350742
• Update Time: 2025-04-20

Ethanedioic acid, bis(trifluoromethyl) ester Chemical and Physical Properties

Names and Identifiers

• Ethanedioic acid, bis(trifluoromethyl) ester
• bis(trifluoromethyl) oxalate
• 20583-24-8
• DTXSID60776532
• SUOPTWUPGCKODX-UHFFFAOYSA-N
• ethanedioic acid 1,2-bis(trifluoromethyl) ester
• Bis(trifluoromethyl) ethanedioate

• Inchi： 1S/C4F6O4/c5-3(6,7)13-1(11)2(12)14-4(8,9)10
• InChI Key： SUOPTWUPGCKODX-UHFFFAOYSA-N
• SMILES： FC(OC(C(=O)OC(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 225.97
• Monoisotopic Mass: 225.97007745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6